Cas no 5423-92-7 (4-[5-chloro-2-(methylsulfanyl)-1H-benzimidazol-1-yl]-N,N-diethylpentan-1-amine)

• Product Name: 4-[5-chloro-2-(methylsulfanyl)-1H-benzimidazol-1-yl]-N,N-diethylpentan-1-amine
• CAS No: 5423-92-7
• MF: C₁₇H₂₆ClN₃S
• MW: 339.926441669464
• CID: 940190
• PubChem ID: 224619
• Update Time: 2025-04-19

4-[5-chloro-2-(methylsulfanyl)-1H-benzimidazol-1-yl]-N,N-diethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-[5-chloro-2-(methylsulfanyl)-1H-benzimidazol-1-yl]-N,N-diethylpentan-1-amine
• 4-Dietilaminoetossi-difenil-etilene cloridrato [Italian]; 4-Dietilaminoetossi-difenil-etilene cloridrato; Diaethyl-[3-(5-brom-furan-2-carbonyloxy)-butyl]-methyl-ammonium, Jodid; NSC48627; Diaethyl-[2-(trans-stilbenyl-(4)-oxy)-aethyl]-amin, Hydrochlorid; 2-p-Styrylphenoxytriethylamine hydrochloride; diethyl-[2-(trans-stilbenyl-(4)-oxy)-ethyl]-amine, hydrochloride; Triethylamine, 2-p-styrylphenoxy-, monohydrochloride; diethyl-[3-(5-bromo-
• 5423-92-7
• SCHEMBL2683273
• NSC13268
• NSC-13268

• Inchi： 1S/C17H26ClN3S/c1-5-20(6-2)11-7-8-13(3)21-16-10-9-14(18)12-15(16)19-17(21)22-4/h9-10,12-13H,5-8,11H2,1-4H3
• InChI Key： WDXHMHWOXHKXEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N2C(C)CCCN(CC)CC)SC

Computed Properties

• Exact Mass: 339.15388
• Monoisotopic Mass: 339.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 462.1°C at 760 mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.579
• PSA: 21.06